Cas no 893055-14-6 (2-Butenoic acid,3-amino-2-(1-methylethyl)-, methyl ester)

• Product Name: 2-Butenoic acid,3-amino-2-(1-methylethyl)-, methyl ester
• CAS No: 893055-14-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 714535
• Update Time: 2024-01-31

2-Butenoic acid,3-amino-2-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-amino-2-(1-methylethyl)-, methyl ester
• 2-Butenoic acid, 3-amino-2-(1-methylethyl)-, methyl ester

• Inchi： 1S/C8H15NO2/c1-5(2)7(6(3)9)8(10)11-4/h5H,9H2,1-4H3
• InChI Key： ZZLOSCDUQPFNLH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C(C)C)=C(N)C

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 0.974±0.06 g/cm3(Predicted)
• Boiling Point: 244.5±13.0 °C(Predicted)
• pka: 5.31±0.70(Predicted)